Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate

• IUPAC Name: potassium;3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate
• InChI: InChI=1S/C7H11N3O3.K/c1-10(2)7-8-5(13-9-7)3-4-6(11)12;/h3-4H2,1-2H3,(H,11,12);/q;+1/p-1
• InChI Key: LWPQWZPQSDTJLZ-UHFFFAOYSA-M
• Canonical SMILES: CN(C)C1=NOC(=N1)CCC(=O)[O-].[K+]
• Molecular Formula: C7H10KN3O3
• Molecular Weight: 223.27 g/mol
• CAS RN: 1796955-15-1

Description

Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate is a unique compound with distinct physical, chemical, and biological properties. It has a molecular weight of 223.27 g/mol and a molecular formula of C7H10KN3O3.

Molecular Structure Analysis

The molecular structure of this compound consists of a potassium ion (K+), a dimethylamino group (N(CH3)2), an oxadiazole ring (a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom), and a propanoate group (CH2CH2COO-).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 223.27 g/mol and a molecular formula of C7H10KN3O3. Unfortunately, other physical and chemical properties such as boiling point, melting point, and solubility were not available in the web search results.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Research shows advancements in the synthesis of 1,2,4-oxadiazole derivatives. For instance, Descotes et al. (1990) explored the synthesis of chiral 4,5-dihydro-1,2,4-oxadiazoles, which can be connected to the broader class of compounds including Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate (Descotes, Cottier, Faure, & Srivastava, 1990). Additionally, Rostamizadeh et al. (2010) developed a one-pot method for synthesizing 3,5-disubstituted-1,2,4-oxadiazoles, highlighting the efficiency of certain catalysts in this process (Rostamizadeh, Ghaieni, Aryan, & Amani, 2010).

• Chemical Reactions and Properties : Jäger et al. (2002) investigated the reaction of N-alkyl-N-methyl-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]amine, contributing to the understanding of the chemical behavior of 1,2,4-oxadiazole derivatives (Jäger, Laggner, Mereiter, & Holzer, 2002). Hett et al. (2002) described the large-scale preparation of related oxadiazol-5-one compounds, addressing scale-up and safety issues in the synthesis process (Hett, Krähmer, Vaulont, Leschinsky, Snyder, & Kleine, 2002).

Biomedical and Pharmaceutical Applications

• Antimicrobial Properties : Fuloria et al. (2009) synthesized new oxadiazoles with significant antimicrobial activity, which is relevant for the broader family of 1,2,4-oxadiazoles, including this compound (Fuloria, Singh, Shaharyar, & Ali, 2009).

• Inhibition of Detoxification Enzymes : Maciel et al. (2020) explored 1,2,4-oxadiazole derivatives as inhibitors of detoxification enzymes in mosquitoes, which is a crucial step in controlling vector-borne diseases. This research underlines the potential of 1,2,4-oxadiazole derivatives in vector control (Maciel, Barbosa, de Alencar-Filho, Soares, & Dos Anjos, 2020).

Material Science and Chemical Engineering

• Synthesis in Material Science : The work by An et al. (2015) on the synthesis of water-soluble thermo-sensitive resins with tertiary amine oxide substituents demonstrates the application of similar compounds in material science, particularly in thermal laser imaging applications (An, Yu, Pu, & Li, 2015).

• Large-Scale Production Techniques : Large-scale preparation and handling of 1,2,4-oxadiazole derivatives, as reported by Hett et al. (2002), are crucial for their application in industrial settings, emphasizing the importance of safety and efficiency in the manufacturing process (Hett et al., 2002).

Safety and Hazards

The safety and hazards of Potassium 3-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]propanoate are not specified in the web search results.